molecular formula C11H18N2 B8396020 (+/-)-1-(2-Methyl-1-pyrrolidinyl)cyclopentanecarbonitrile

(+/-)-1-(2-Methyl-1-pyrrolidinyl)cyclopentanecarbonitrile

Cat. No. B8396020
M. Wt: 178.27 g/mol
InChI Key: STEHNZIIRRRPLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(+/-)-1-(2-Methyl-1-pyrrolidinyl)cyclopentanecarbonitrile is a useful research compound. Its molecular formula is C11H18N2 and its molecular weight is 178.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality (+/-)-1-(2-Methyl-1-pyrrolidinyl)cyclopentanecarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (+/-)-1-(2-Methyl-1-pyrrolidinyl)cyclopentanecarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(+/-)-1-(2-Methyl-1-pyrrolidinyl)cyclopentanecarbonitrile

Molecular Formula

C11H18N2

Molecular Weight

178.27 g/mol

IUPAC Name

1-(2-methylpyrrolidin-1-yl)cyclopentane-1-carbonitrile

InChI

InChI=1S/C11H18N2/c1-10-5-4-8-13(10)11(9-12)6-2-3-7-11/h10H,2-8H2,1H3

InChI Key

STEHNZIIRRRPLJ-UHFFFAOYSA-N

Canonical SMILES

CC1CCCN1C2(CCCC2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of cyclopentanone (1.34 g, 16 mmol) and 2-methylpyrrolidine (1.36 g; 16 mmol) was cooled to 0° C. (ice bath). A solution of potassium cyanide (1.04 g, 16 mmol) in water (10 ml) was added dropwise over 10 min and the whole mixture stirred vigorously for 18 h at 20° C., and then partitioned between ethyl acetate and water. The organic layer was dried (Na2SO4) and evaporated in vacuo to afford the title compound (2.24 g; 79%). 1NMR (CDCl3) δ: 1.1 (3H, d), 1.45 (1H, m), 1.75-2.05 (9H, m), 2.13 (2H, m), 2.65 (1H, m), 3.1 (2H, m).
Quantity
1.34 g
Type
reactant
Reaction Step One
Quantity
1.36 g
Type
reactant
Reaction Step One
Quantity
1.04 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Yield
79%

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